Cas no 1804374-18-2 (2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid)

2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid is a specialized benzoic acid derivative featuring a trifluoromethylthio group, a cyano substituent, and an aminomethyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motifs, which contribute to enhanced reactivity and potential biological activity. The trifluoromethylthio group imparts lipophilicity and metabolic stability, while the cyano and aminomethyl groups offer versatile sites for further chemical modifications. Its well-defined molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid structure
1804374-18-2 structure
Product Name:2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid
CAS No:1804374-18-2
MF:C10H7F3N2O2S
MW:276.234991312027
CID:4946811
Update Time:2025-06-14

2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid
    • Inchi: 1S/C10H7F3N2O2S/c11-10(12,13)18-7-2-5(3-14)1-6(4-15)8(7)9(16)17/h1-2H,4,15H2,(H,16,17)
    • InChI Key: LPLWCIGVIMXRMM-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1=CC(C#N)=CC(CN)=C1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 366
  • XLogP3: -0.5
  • Topological Polar Surface Area: 112

2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015018961-250mg
2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid
1804374-18-2 97%
250mg
489.60 USD 2021-06-18
Alichem
A015018961-500mg
2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid
1804374-18-2 97%
500mg
847.60 USD 2021-06-18
Alichem
A015018961-1g
2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid
1804374-18-2 97%
1g
1,475.10 USD 2021-06-18

Additional information on 2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid

Comprehensive Overview of 2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid (CAS No. 1804374-18-2)

2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid (CAS No. 1804374-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with functional groups such as aminomethyl, cyano, and trifluoromethylthio, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for trifluoromethylthio-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity—properties critical for drug development. The cyano group in this compound further expands its utility, enabling derivatization into amides, esters, or other functionalized intermediates. This versatility makes 2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid a valuable candidate for high-throughput screening in medicinal chemistry. Additionally, its CAS No. 1804374-18-2 serves as a key identifier for regulatory and procurement purposes, ensuring traceability in industrial and academic settings.

The synthesis of 2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid typically involves multi-step organic reactions, including nucleophilic substitution and carboxylation. Optimizing these processes is a hot topic in synthetic chemistry, as efficiency and yield directly impact cost-effectiveness for large-scale production. Environmental concerns have also prompted researchers to explore green chemistry approaches, such as catalytic methods or solvent-free conditions, to minimize waste. These advancements align with global trends toward sustainable chemical manufacturing, a frequently searched topic among industry professionals.

From an application perspective, this compound’s bioactivity has been explored in crop protection formulations, where its trifluoromethylthio moiety may enhance pesticidal efficacy. Similarly, its potential in central nervous system (CNS) drug discovery is under investigation, as the aminomethyl group could facilitate blood-brain barrier penetration. Such interdisciplinary relevance has made CAS No. 1804374-18-2 a recurring subject in patent literature and scientific databases, reflecting its commercial and scientific value.

Quality control and analytical characterization of 2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds are critical, especially for pharmaceutical-grade material, where impurities could compromise safety or efficacy. This underscores the importance of Good Manufacturing Practices (GMP) in production—a key concern for buyers and formulators. Furthermore, the compound’s stability under various storage conditions (e.g., temperature, humidity) is frequently queried in material safety data sheets (MSDS), highlighting user needs for practical handling guidelines.

In summary, 2-Aminomethyl-4-cyano-6-(trifluoromethylthio)benzoic acid (CAS No. 1804374-18-2) exemplifies the intersection of structural ingenuity and functional utility in modern chemistry. Its relevance to drug discovery, agrochemical innovation, and green synthesis positions it as a compound of enduring interest. As research continues to uncover new applications, this molecule is poised to remain a focal point in both academic journals and industrial pipelines, answering the growing demand for specialty chemicals with tailored properties.

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